2-cyano-3-(2,4-dimethoxyphenyl)-N-(2-ethoxyphenyl)propanamide

• IUPAC Name: 2-cyano-3-(2,4-dimethoxyphenyl)-N-(2-ethoxyphenyl)propanamide
• InChI: InChI=1S/C20H22N2O4/c1-4-26-18-8-6-5-7-17(18)22-20(23)15(13-21)11-14-9-10-16(24-2)12-19(14)25-3/h5-10,12,15H,4,11H2,1-3H3,(H,22,23)
• InChI Key: VJRZSZOWGBWVLN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C(CC2=C(C=C(C=C2)OC)OC)C#N
• Molecular Formula: C20H22N2O4
• Molecular Weight: 354.4 g/mol

Description

2-cyano-3-(2,4-dimethoxyphenyl)-N-(2-ethoxyphenyl)propanamide, also known as 2C-E, is a synthetic psychedelic drug belonging to the phenethylamine class. It was first developed by Alexander Shulgin in the 1970s and is structurally related to mescaline. It produces effects similar to those of other psychedelic drugs, including hallucinations, changes in perception, and altered states of consciousness.

Scientific Research Applications

Synthesis and Chemical Properties

Researchers have synthesized various derivatives of diphenylcyanamide, including 2-cyano-3-(2,4-dimethoxyphenyl)-N-(2-ethoxyphenyl)propanamide, to explore their chemical properties and reactions. For instance, the synthesis of 4,4′-dimethoxydiphenylcyanamide has been accomplished through reactions that may be reversed by hydrolysis, exhibiting slight toxic effects on mosquito larvae (Robinson, 1954). Additionally, photophysical studies have revealed that certain derivatives exhibit solvent polarity-dependent dual fluorescence, attributed to twisted intramolecular charge transfer excited states (Singh & Kanvah, 2001).

Antitumor Agents

A novel series of agents based on the 2-amino-3-alkoxycarbonyl/cyano-5-arylethylthiophene scaffold, including 2-cyano-3-(2,4-dimethoxyphenyl)-N-(2-ethoxyphenyl)propanamide derivatives, has been designed with significant antiproliferative activity against a wide panel of cancer cell lines. These compounds have shown potential in inhibiting tubulin assembly and inducing apoptosis through the intrinsic mitochondrial pathway (Romagnoli et al., 2014).

Cytotoxic Evaluation

The cytotoxicity and topoisomerase II inhibitory activity of 3-acyl derivatives of dihydronaphtho[2,3-b]thiophen-4,9-dione system have been studied. Compounds such as 3-(diethylamino)-N-(4,9-dioxo-4,9-dihydronaphtho[2,3-b]thiophen-3-yl)propanamide showed high efficacy in cancer cell lines resistant to doxorubicin, suggesting their potential as novel anticancer agents (Gomez-Monterrey et al., 2011).

Mechanofluorochromic Properties

The synthesis and study of 3-aryl-2-cyano acrylamide derivatives, including compounds related to 2-cyano-3-(2,4-dimethoxyphenyl)-N-(2-ethoxyphenyl)propanamide, have revealed different optical properties due to distinct stacking modes. These findings suggest applications in materials science, particularly in the development of new fluorophores and sensors (Song et al., 2015).